Cas no 1018128-26-1 (3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole)

• Product Name: 3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole
• CAS No: 1018128-26-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD09859204
• CID: 1087291
• PubChem ID: 25220788
• Update Time: 2025-10-29

3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-(pyrrolidin-2-yl)isoxazole
• 3,5-dimethyl-4-(2-pyrrolidinyl)Isoxazole
• 3,5-dimethyl-4-pyrrolidin-2-ylisoxazole
• isoxazole, 3,5-dimethyl-4-(2-pyrrolidinyl)-
• 3,5-dimethyl-4-(2-pyrrolidinyl)isoxazole(SALTDATA: FREE)
• 3,5-dimethyl-4-(pyrrolidin-2-yl)-1,2-oxazole
• 1018128-26-1
• DTXSID70649344
• EN300-1857667
• AKOS005168324
• DA-24608
• CS-0282912
• STK352894
• 3,5-dimethyl-4-pyrrolidin-2-yl-1,2-oxazole
• 3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole

• MDL： MFCD09859204
• Inchi： 1S/C9H14N2O/c1-6-9(7(2)12-11-6)8-4-3-5-10-8/h8,10H,3-5H2,1-2H3
• InChI Key： QDGZSVKOWPTPRN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1CCCN1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.06000
• LogP: 2.04470

3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole

Recent Advances in the Study of 3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole (CAS: 1018128-26-1): A Promising Scaffold in Medicinal Chemistry

The compound 3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole (CAS: 1018128-26-1) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential applications in drug discovery. This heterocyclic scaffold, characterized by an isoxazole ring fused with a pyrrolidine moiety, has been explored for its ability to modulate various biological targets, including enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents, underscoring its importance in modern drug development pipelines.

One of the most notable advancements in the study of this compound is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have demonstrated that derivatives of 3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are validated targets for oncology therapeutics. Structural modifications of the core scaffold have been shown to enhance selectivity and potency, offering a promising avenue for the development of next-generation kinase inhibitors with improved therapeutic profiles.

In addition to its role in kinase inhibition, recent studies have explored the anti-inflammatory and neuroprotective properties of 3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole derivatives. Preclinical models have revealed that these compounds can attenuate neuroinflammation and oxidative stress, key pathological features of neurodegenerative diseases like Alzheimer's and Parkinson's. Mechanistic studies suggest that these effects are mediated through the modulation of microglial activation and the suppression of pro-inflammatory cytokines. These findings position the scaffold as a potential candidate for the development of neuroprotective agents, addressing an unmet medical need in the treatment of neurodegenerative disorders.

The synthetic accessibility of 3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole has also been a focus of recent research. Novel synthetic routes have been developed to optimize yield and purity, facilitating its use in large-scale drug discovery efforts. For instance, recent publications describe efficient one-pot synthesis methodologies that reduce the number of steps and improve overall efficiency. These advancements not only lower production costs but also enable the rapid generation of diverse derivatives for structure-activity relationship (SAR) studies, accelerating the identification of lead compounds with desirable pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of 3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further optimization and rigorous preclinical testing. However, the growing body of research underscores the scaffold's potential as a versatile tool in medicinal chemistry. Future directions may include the exploration of its applications in combination therapies and the development of targeted delivery systems to enhance efficacy and reduce side effects.

In conclusion, 3,5-Dimethyl-4-pyrrolidin-2-ylisoxazole (CAS: 1018128-26-1) represents a promising scaffold with broad applicability in drug discovery. Its ability to interact with diverse biological targets, coupled with advances in synthetic chemistry, positions it as a valuable asset in the development of novel therapeutics. Continued research efforts are expected to unlock its full potential, paving the way for innovative treatments across multiple disease areas.